2-(2,4-dichloro-6-methylphenoxy)-N-[2-methyl-3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide

• IUPAC Name: 2-(2,4-dichloro-6-methylphenoxy)-N-[2-methyl-3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C22H17Cl2N3O3/c1-12-9-14(23)10-16(24)20(12)29-11-19(28)26-17-6-3-5-15(13(17)2)22-27-21-18(30-22)7-4-8-25-21/h3-10H,11H2,1-2H3,(H,26,28)
• InChI Key: GSKQMVUGWWZRMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OCC(=O)NC2=CC=CC(=C2C)C3=NC4=C(O3)C=CC=N4)Cl)Cl
• Molecular Formula: C22H17Cl2N3O3
• Molecular Weight: 442.3 g/mol

Description

2-(2,4-dichloro-6-methylphenoxy)-N-[2-methyl-3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide is a useful research compound. Its molecular formula is C22H17Cl2N3O3 and its molecular weight is 442.3. The purity is usually 95%.
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Scientific Research Applications

Synthetic Approaches and Derivative Studies

Research in the field of heterocyclic chemistry, particularly on compounds like oxazolo[5,4-b]pyridines and triazolo[1,5-c]pyrimidines, has demonstrated significant interest due to their potential pharmacological properties. For instance, the synthesis of N-substituted 2-aminomethyl-5-methyl-7-phenyloxazolo[5,4-b]pyridines showcases the versatility of these compounds in generating novel derivatives through nucleophilic substitution reactions, which could be applied in the development of new therapeutic agents (Palamarchuk et al., 2019). Similarly, the preparation of triazolo[1,5-c]pyrimidines as potential antiasthma agents through a series of chemical transformations indicates the therapeutic potential of such heterocyclic frameworks (Medwid et al., 1990).

Pharmacological Potential

The investigation into heterocyclic compounds often reveals their potential as drug candidates. The synthesis and evaluation of anticancer and antimicrobial activities of analogs, such as 3-methyl-[1,2,4] triazolo[3,4-a] phthalazines, highlight the pharmacological relevance of these compounds. Some derivatives have shown promising activity against cancer cell lines, indicating the potential of heterocyclic compounds in oncological research (Kumar et al., 2019).

Radiolabeling and Metabolism Studies

The study of chloroacetanilide herbicides and their metabolites in human and rat liver microsomes sheds light on the metabolic pathways of chloro-substituted compounds. This research can inform the development of safer and more effective agrochemicals but also has implications for the study of related chloro-substituted pharmaceuticals in terms of their metabolism, bioavailability, and potential toxicity (Coleman et al., 2000).